2-chloro-5-[(cyclohexylamino)sulfonyl]-N-(3-nitrophenyl)benzamide

• IUPAC Name: 2-chloro-5-(cyclohexylsulfamoyl)-N-(3-nitrophenyl)benzamide
• InChI: InChI=1S/C19H20ClN3O5S/c20-18-10-9-16(29(27,28)22-13-5-2-1-3-6-13)12-17(18)19(24)21-14-7-4-8-15(11-14)23(25)26/h4,7-13,22H,1-3,5-6H2,(H,21,24)
• InChI Key: ADQVRNPFVXCSII-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NS(=O)(=O)C2=CC(=C(C=C2)Cl)C(=O)NC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C19H20ClN3O5S
• Molecular Weight: 437.9 g/mol

Description

This compound is a benzamide derivative, which means it contains a benzene ring attached to an amide group. It also has a sulfonyl group attached to the benzene ring, which is a common feature in many pharmaceuticals and dyes.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that it could be synthesized through a series of reactions involving electrophilic aromatic substitution and amide coupling.

Molecular Structure Analysis

The compound contains a benzene ring, which is a planar, cyclic structure with alternating double bonds. It also has an amide group, a sulfonyl group, and a nitro group attached to the benzene ring.

Chemical Reactions Analysis

As a benzamide derivative, this compound might undergo reactions typical for aromatic compounds, such as electrophilic aromatic substitution. The presence of the amide, sulfonyl, and nitro groups could also influence its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For instance, the presence of the polar amide, sulfonyl, and nitro groups could influence its solubility in different solvents.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, many sulfonyl-containing compounds are used as diuretics or antidiabetic drugs.